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Compound of Interest

Compound Name:
(6-Bromo-1-benzothiophen-2-

yl)methanol

Cat. No.: B1282877 Get Quote

Essential Safety and Handling Guide for (6-Bromo-1-
benzothiophen-2-yl)methanol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling (6-Bromo-1-benzothiophen-2-yl)methanol in a laboratory setting.

The information is intended for researchers, scientists, and professionals in drug development

to ensure safe handling and minimize exposure risks.

Chemical Identifier:

Compound Name CAS Number Molecular Formula Molecular Weight

(6-Bromo-1-

benzothiophen-2-

yl)methanol

374933-76-3 C9H7BrOS 243.12 g/mol

Hazard Identification and Precautionary Measures
While a comprehensive Safety Data Sheet (SDS) for (6-Bromo-1-benzothiophen-2-
yl)methanol was not directly available, hazard information from various suppliers and data for

structurally similar compounds indicate potential health risks. The following GHS hazard

statements and precautionary measures should be strictly followed.
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Potential Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H332: Harmful if inhaled.

H335: May cause respiratory irritation.[1]

Precautionary Statements:

A summary of crucial precautionary statements for handling this chemical is provided in the

table below.
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Category Precautionary Statement

Prevention
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1]

P264: Wash skin thoroughly after handling.[1]

P271: Use only outdoors or in a well-ventilated

area.[1]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1]

Response
P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.[1]

P304 + P340 + P312: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing. Call a POISON CENTER/doctor if

you feel unwell.[1]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

P332 + P313: If skin irritation occurs: Get

medical advice/attention.[1]

P337 + P313: If eye irritation persists: Get

medical advice/attention.[1]

P362: Take off contaminated clothing and wash

before reuse.[1]

Storage
P403 + P233: Store in a well-ventilated place.

Keep container tightly closed.[1]

P405: Store locked up.[1]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for handling (6-Bromo-1-
benzothiophen-2-yl)methanol to minimize exposure.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

full-face shield. Must be

compliant with NIOSH (US) or

EN 166 (EU) standards.[1]

Protects against splashes and

dust that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber).

Prevents skin contact which

can lead to irritation.[3]

Body Protection

A laboratory coat is the

minimum requirement. For

larger quantities or when there

is a risk of splashing, chemical-

resistant overalls or an apron

should be worn.[3]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Work should be conducted in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator

with an appropriate cartridge

for organic vapors and

particulates is required.

Minimizes the risk of inhaling

dust or vapors that may cause

respiratory irritation.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and environmental

protection.

Experimental Workflow
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The following diagram outlines the standard operating procedure for handling (6-Bromo-1-
benzothiophen-2-yl)methanol.

Preparation Experimentation Cleanup & Disposal

Don Appropriate PPE Set Up in Fume Hood Weigh Compound Perform Reaction Reaction Work-up Decontaminate Glassware Segregate & Label Waste Dispose of Waste Remove PPE

Click to download full resolution via product page

Standard laboratory workflow for handling the chemical.

Disposal Plan
All waste containing (6-Bromo-1-benzothiophen-2-yl)methanol must be treated as

hazardous waste.

Solid Waste: Collect any solid residue, contaminated weighing paper, and disposable

equipment in a dedicated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing the compound in a sealed and labeled

hazardous waste container. Do not mix with incompatible waste streams.

Contaminated PPE: Dispose of contaminated gloves, disposable lab coats, and other PPE in

the designated solid hazardous waste container.

Disposal Method: All waste must be disposed of through an approved waste disposal plant.

[1] Follow all local, state, and federal regulations for hazardous waste disposal. Do not pour

down the drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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